Cas no 208522-13-8 ((S)-N-Boc-2-(3'-butenyl)glycine)

• Product Name: (S)-N-Boc-2-(3'-butenyl)glycine
• CAS No: 208522-13-8
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• MDL: MFCD03092913
• CID: 1400462
• PubChem ID: 20765220
• Update Time: 2025-04-20

(S)-N-Boc-2-(3'-butenyl)glycine Chemical and Physical Properties

Names and Identifiers

• 5-Hexenoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, (2S)-
• (S)-2-((tert-Butoxycarbonyl)amino)hex-5-enoic acid
• (2S)-BOC-2-AMINO-5-HEXENOIC ACID
• (S)-2-((tert-Butoxycarbonyl)amino)hex-5-enoicacid
• (2S)-2-{[(tert-butoxy)carbonyl]amino}hex-5-enoic acid
• E81527
• (S)-N-Boc-2-(3'-butenyl)glycine
• DS-019161
• (S)-2-(Tert-Butoxycarbonylamino)Hex-5-Enoic Acid
• CS-0130893
• (2s)-2-[(t-butoxycarbonyl)amino]hex-5-enoic acid
• (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]hex-5-enoic acid
• (2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]HEX-5-ENOIC ACID
• (S)-2-(tert-Butoxycarbonyl-amino)hex-5-enoic acid
• EN300-1608986
• 208522-13-8
• Boc-(2S)-2-Amino-5-Hexenoic Acid
• SCHEMBL14031160
• Boc-L-Homoallylglycine
• LQIMZUPFMSNHTM-QMMMGPOBSA-N
• (2S)-2-(Boc-amino)-5-hexenoic acid
• BS-51649
• SCHEMBL1940631
• MFCD03092913

• MDL： MFCD03092913
• Inchi： 1S/C11H19NO4/c1-5-6-7-8(9(13)14)12-10(15)16-11(2,3)4/h5,8H,1,6-7H2,2-4H3,(H,12,15)(H,13,14)/t8-/m0/s1
• InChI Key： LQIMZUPFMSNHTM-QMMMGPOBSA-N
• SMILES： O(C(N[C@H](C(=O)O)CCC=C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 229.13147
• Monoisotopic Mass: 229.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6A^2
• XLogP3: 2

Experimental Properties

• PSA: 75.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives